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Compound of Interest

Compound Name: Natamycin(Pimaricin)

Cat. No.: B16105621

Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring a safe laboratory environment and protecting the

ecosystem. Natamycin, also known as Pimaricin, a widely utilized antifungal agent, requires

adherence to specific disposal protocols to mitigate potential risks, despite not being classified

as a hazardous substance under the Globally Harmonized System (GHS).[1] This guide

provides a comprehensive, step-by-step approach to the proper disposal of Natamycin waste

streams, ensuring compliance with safety and environmental regulations.

The primary principle governing Natamycin disposal is strict adherence to national and local

regulations; it is crucial to never discharge Natamycin into drains or sewers.[1][2] While there is

no information to suggest that the manufacture, use, or disposal of Natamycin has significant

adverse effects on the environment, responsible waste management is a critical aspect of

laboratory best practices.[3]

Natamycin Waste Stream Management
Effective waste segregation at the point of generation is fundamental to a compliant disposal

process. Different forms of Natamycin waste necessitate distinct disposal pathways.
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Waste Stream Description
Recommended Disposal
Procedure

Unused/Expired Solid

Natamycin

Pure, solid Natamycin powder

that is no longer needed or has

expired.

1. Keep the substance in its

original, clearly labeled

container.[1] 2. Do not mix with

other chemical waste.[1] 3.

Consult your institution's

Environmental Health & Safety

(EHS) office or a certified

waste disposal contractor for

pickup.[1] 4. Offer the

remaining product to a

licensed waste disposal facility.

[1][4]

Contaminated Solid Waste

Items such as gloves, pipette

tips, bench paper, and vials

that have come into contact

with Natamycin.

1. Collect in a designated,

lined, and puncture-proof

container equipped with a lid.

[1][4] 2. Clearly label the

container as "Non-hazardous

Chemical Waste" or in

accordance with your

institution's policy.[1] 3. Keep

the container closed when not

in use.[1] 4. Arrange for

disposal through your

institution's EHS office or a

certified waste disposal

contractor.[1]

Aqueous Solutions Containing

Natamycin

Buffers or other water-based

solutions containing

Natamycin.

1. Collect in a designated,

sealed, and leak-proof carboy.

[1] 2. Label the container with

its contents (e.g., "Aqueous

Waste with Natamycin").[1] 3.

Do not mix with organic solvent

waste.[1] 4. Arrange for pickup
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through your institution's EHS

office.[1]

Empty Natamycin Containers
Original packaging that has

held Natamycin.

1. Handle the uncleaned

container with the same

precautions as the product

itself.[5] 2. For containers of 5

gallons or less, triple rinse with

a suitable solvent (e.g., water),

collecting the rinsate as

aqueous waste.[1] 3. Following

a thorough rinsing, the

container may be offered for

recycling, if available, or

disposed of in regular trash.[1]

[2] 4. Do not reuse the

container for any other

purpose.[1][2][6]

Spill Management Protocol
In the event of a Natamycin spill, immediate and appropriate action is necessary to prevent

exposure and environmental contamination.

For Solid Natamycin Spills:

Avoid any actions that could generate dust.[1][2]

Don appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[1][4]

Cover drains to prevent the substance from entering waterways.[1]

Carefully sweep or scoop the material into a designated container for disposal.[1]

Thoroughly clean the affected area.[1]

Dispose of the collected material and all cleaning supplies as contaminated solid waste.[1]
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For Liquid Natamycin Spills:

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and safety

goggles.[4]

Absorb the spill with an inert material.[4]

Place the absorbent material into a sealed container for disposal.[4]

Clean the spill area thoroughly with plenty of water.[2][4]

Natamycin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

different Natamycin waste streams.
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Natamycin Waste Generated Identify Waste Type

Unused/Expired
Solid Natamycin

Solid

Contaminated
Solid Waste

Contaminated
   Solids

Aqueous Solution

Aqueous

Empty Container

Empty
Container

Keep in original container.
Do not mix.

Contact EHS for disposal.

Collect in labeled,
puncture-proof container.
Contact EHS for disposal.

Collect in sealed,
labeled carboy.

Do not mix with solvents.
Contact EHS for disposal.

Triple rinse container.
Collect rinsate as aqueous waste.

Recycle or trash container.

Final Disposal by
Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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